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Compound of Interest

Compound Name: Isonox

CAS No.: 56335-22-9

Cat. No.: B1238518

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isonox 232, a liquid phenolic

antioxidant. It is intended for researchers, scientists, and professionals in drug development

and other relevant fields who require a detailed understanding of its properties, mechanism of

action, and evaluation methodologies.

Introduction to Isonox 232
Isonox 232, chemically known as 2,6-bis(1,1-dimethylethyl)-4-nonyl-phenol (CAS Number:

4306-88-1), is a sterically hindered phenolic antioxidant.[1][2] It is primarily utilized as a

stabilizer in various organic materials susceptible to oxidative degradation. Its liquid form offers

advantages in handling and incorporation into various systems.[3][4]

Primary Applications:

Polyols and Polyurethane Foams: Isonox 232 is widely used to protect polyether and

polyester polyols from degradation during storage and processing. This, in turn, prevents

scorching and discoloration in the final polyurethane foam products.[1][3]
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Lubricants: It is an effective antioxidant in industrial and automotive lubricants, extending

their service life by preventing oxidation, which can lead to viscosity increase, sludge

formation, and acid buildup.[2][5]

Physicochemical Properties
While a detailed manufacturer's technical data sheet with specific performance values is not

publicly available, the general physicochemical properties of Isonox 232 (and its chemical

equivalent) are summarized below.

Property Value Reference(s)

Chemical Name
2,6-bis(1,1-dimethylethyl)-4-

nonyl-phenol
[1]

CAS Number 4306-88-1 [1]

Molecular Formula C₂₃H₄₀O [1]

Molecular Weight 332.57 g/mol [1]

Appearance Liquid [3]

Boiling Point 389.6 ± 11.0 °C (Predicted) [2]

Density 0.899 ± 0.06 g/cm³ (Predicted) [2]

Water Solubility 376.3 µg/L at 20°C (Predicted) [2]

LogP 6.5 at 20°C (Predicted) [2]

Mechanism of Action: Free Radical Scavenging
Isonox 232 functions as a primary antioxidant through a free-radical scavenging mechanism,

which is characteristic of sterically hindered phenols. The bulky tert-butyl groups at the ortho

positions to the hydroxyl group play a crucial role in the antioxidant's efficacy and stability.

The process can be summarized as follows:

Initiation: Oxidative degradation is initiated by the formation of free radicals (R•) in the

organic material, often triggered by heat, light, or mechanical stress.
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Propagation: These free radicals react with oxygen to form highly reactive peroxy radicals

(ROO•), which can then abstract a hydrogen atom from the polymer or lubricant backbone,

creating a new free radical and a hydroperoxide (ROOH). This initiates a damaging chain

reaction.

Termination: Isonox 232 interrupts this propagation cycle. The phenolic hydroxyl group

donates its hydrogen atom to the peroxy radical, neutralizing it and forming a stable

hydroperoxide.

Stabilization: The resulting phenoxy radical is stabilized by the delocalization of the unpaired

electron across the aromatic ring and is further sterically hindered by the bulky tert-butyl

groups. This steric hindrance prevents the phenoxy radical from initiating new chain

reactions, effectively terminating the degradation process.
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Mechanism of free radical scavenging by Isonox 232.

Quantitative Performance Data
Specific performance data for Isonox 232 is not readily available in public literature. However,

for similar liquid hindered phenolic antioxidants used in comparable applications, the following

provides an indication of expected performance. Researchers are encouraged to perform their

own evaluations to determine the precise efficacy of Isonox 232 in their specific formulations.

Performance Metric
Typical Range for Similar
Antioxidants

Application Context

Oxidative Induction Time (OIT)

by DSC
15 - 60 minutes (at 200-210°C) Polyolefins, Polyurethanes

DPPH Radical Scavenging

(IC₅₀)
50 - 200 µM In vitro antioxidant activity

Viscosity Increase Control
Significant reduction vs.

unstabilized oil
Lubricant oxidation tests

Acid Number (AN) Increase

Control

Significant reduction vs.

unstabilized oil
Lubricant oxidation tests

Experimental Protocols
To evaluate the performance of Isonox 232, a variety of standardized and industry-accepted

experimental protocols can be employed.

In Vitro Antioxidant Activity Assays
These assays provide a rapid assessment of the free-radical scavenging capability of Isonox
232.

a) DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or

electron to the stable DPPH radical, causing a color change from violet to yellow, which is

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1238518/docs?utm_src=pdf-body-img#isonox-232-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/product/b1238518/docs?utm_src=pdf-body#isonox-232-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/product/b1238518/docs?utm_src=pdf-body#isonox-232-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/product/b1238518/docs?utm_src=pdf-body#isonox-232-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/product/b1238518/docs?utm_src=pdf-body#isonox-232-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/product/b1238518/docs?utm_src=pdf-body#isonox-232-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


measured spectrophotometrically.

Methodology:

Prepare a stock solution of Isonox 232 in a suitable solvent (e.g., methanol or ethanol).

Prepare a series of dilutions of the Isonox 232 stock solution.

Prepare a fresh solution of DPPH in the same solvent.

In a microplate or cuvette, mix a fixed volume of the DPPH solution with varying

concentrations of the Isonox 232 solutions.

Incubate the mixture in the dark at room temperature for a specified time (e.g., 30

minutes).

Measure the absorbance at the characteristic wavelength of DPPH (typically around 517

nm).

Calculate the percentage of radical scavenging activity for each concentration.

Determine the IC₅₀ value, which is the concentration of the antioxidant required to

scavenge 50% of the DPPH radicals.

b) ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization

Assay

Principle: This assay assesses the capacity of an antioxidant to scavenge the pre-formed

ABTS radical cation (ABTS•+), which has a characteristic blue-green color. The reduction of

ABTS•+ by the antioxidant leads to a decrease in absorbance.

Methodology:

Generate the ABTS•+ stock solution by reacting ABTS with an oxidizing agent (e.g.,

potassium persulfate) and allowing it to stand in the dark for 12-16 hours.

Dilute the ABTS•+ stock solution with a suitable buffer (e.g., phosphate-buffered saline) to

a specific absorbance at its maximum wavelength (typically around 734 nm).
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Add different concentrations of the Isonox 232 solution to the diluted ABTS•+ solution.

After a set incubation period (e.g., 6 minutes), measure the absorbance.

The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), where

the activity of the sample is compared to that of Trolox, a water-soluble vitamin E analog.
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General workflow for in vitro antioxidant assays.
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Thermo-oxidative Stability of Polymers
These methods are crucial for evaluating the effectiveness of Isonox 232 in protecting

polymers like polyurethane from degradation at elevated temperatures.

a) Oxidative Induction Time (OIT) by Differential Scanning Calorimetry (DSC)

Principle: OIT is a measure of the thermal stability of a material against oxidative

degradation. The sample is heated to a specific isothermal temperature in an inert

atmosphere, after which the atmosphere is switched to an oxidizing one (e.g., air or pure

oxygen). The time from the introduction of the oxidizing gas until the onset of the exothermic

oxidation peak is the OIT. A longer OIT indicates better oxidative stability.

Methodology:

A small, known weight of the polymer sample containing Isonox 232 is placed in an open

DSC pan.

The DSC cell is purged with an inert gas (e.g., nitrogen).

The sample is heated at a constant rate to the desired isothermal test temperature (e.g.,

200°C).

Once the isothermal temperature is reached and stabilized, the purge gas is switched to

the oxidizing gas at a constant flow rate.

The time is recorded from the gas switch until the onset of the exothermic peak, which

signifies the start of oxidation.

This OIT value is compared to a control sample without the antioxidant.

b) Thermogravimetric Analysis (TGA)

Principle: TGA measures the change in mass of a sample as a function of temperature or

time in a controlled atmosphere. It is used to determine the degradation temperatures and

kinetics of polymers.

Methodology:
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A small sample of the polymer with Isonox 232 is placed in the TGA pan.

The sample is heated at a constant rate in a controlled atmosphere (e.g., air or nitrogen).

The weight loss of the sample is recorded as a function of temperature.

The onset temperature of degradation and the temperature at maximum weight loss are

determined.

These results are compared to a control sample to assess the improvement in thermal

stability provided by Isonox 232.
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Workflow for polymer thermo-oxidative stability testing.

Conclusion
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Isonox 232 is a versatile liquid phenolic antioxidant with significant utility in the stabilization of

polyols, polyurethanes, and lubricants. Its efficacy is derived from the classical free-radical

scavenging mechanism of sterically hindered phenols. While specific quantitative performance

data is limited in the public domain, the experimental protocols outlined in this guide provide a

robust framework for researchers to evaluate its performance characteristics in their specific

applications. The use of standardized methods such as DPPH, ABTS, DSC-OIT, and TGA will

enable a thorough assessment of Isonox 232's antioxidant capabilities and its contribution to

the long-term stability of materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4. Polyether polyols for elastic polyurethanes [degruyterbrill.com]

2. ISONOX(R) 232 | 4306-88-1 [chemicalbook.com]

3. siigroup.com [siigroup.com]

4. dokumen.pub [dokumen.pub]

5. api.pageplace.de [api.pageplace.de]

To cite this document: BenchChem. [Isonox 232: An In-depth Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238518/docs#isonox-232-an-in-depth-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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